N~2~-(2-bromophenyl)-N~1~-(2-fluorophenyl)-N~2~-(methylsulfonyl)glycinamide

• IUPAC Name: 2-(2-bromo-N-methylsulfonylanilino)-N-(2-fluorophenyl)acetamide
• InChI: InChI=1S/C15H14BrFN2O3S/c1-23(21,22)19(14-9-5-2-6-11(14)16)10-15(20)18-13-8-4-3-7-12(13)17/h2-9H,10H2,1H3,(H,18,20)
• InChI Key: ZVCRRYWCJMBBSY-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)N(CC(=O)NC1=CC=CC=C1F)C2=CC=CC=C2Br
• Molecular Formula: C15H14BrFN2O3S
• Molecular Weight: 401.3 g/mol

Description

The compound “N~2~-(2-bromophenyl)-N~1~-(2-fluorophenyl)-N~2~-(methylsulfonyl)glycinamide” is an amide, which is a type of organic compound. It contains a bromophenyl group, a fluorophenyl group, and a methylsulfonyl group attached to a glycine backbone.

Molecular Structure Analysis

The molecular structure of this compound would likely show the amide linkage (C=O-NH) between the glycine backbone and the phenyl rings. The bromine and fluorine atoms would be attached to the phenyl rings, and the methylsulfonyl group would be attached to the nitrogen.

Chemical Reactions Analysis

Amides can undergo a variety of reactions, including hydrolysis, reduction, and reactions with Grignard reagents. The bromophenyl and fluorophenyl groups could potentially undergo further electrophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. Generally, amides have high boiling points due to their ability to form hydrogen bonds. The presence of the bromine and fluorine atoms could potentially make the compound more polar.

Mechanism of Action

Without specific context, it’s difficult to determine the mechanism of action for this compound. If it’s intended to be a drug, its mechanism would depend on the specific biological target it interacts with.

Future Directions

The future directions for this compound would depend on its intended use. If it’s a potential drug, future research could involve testing its efficacy and safety in biological systems.